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Compound of Interest

Compound Name: 3-Penten-2-one

Cat. No.: B6273040 Get Quote

Technical Support Center: 3-Penten-2-one
This guide provides essential safety information, handling procedures, and disposal guidelines

for 3-Penten-2-one. It is intended for researchers, scientists, and professionals in drug

development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Penten-2-one?

A1: 3-Penten-2-one is a flammable liquid and vapor.[1][2][3][4] It is harmful if it comes into

contact with the skin and may cause skin irritation.[5] It is also known to cause serious eye

irritation. Inhalation of its vapors may lead to respiratory irritation.

Q2: What personal protective equipment (PPE) is required when handling 3-Penten-2-one?

A2: When handling 3-Penten-2-one, it is crucial to wear appropriate personal protective

equipment. This includes chemical-impermeable gloves, protective clothing, and eye/face

protection. In situations with inadequate ventilation, respiratory protection is necessary.

Q3: What should I do in case of accidental skin or eye contact?

A3: In case of skin contact, immediately wash the affected area with plenty of water.

Contaminated clothing should be removed and washed before reuse. If skin irritation occurs,

seek medical attention. For eye contact, rinse cautiously with water for several minutes,
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removing contact lenses if present and easy to do, and continue rinsing. If eye irritation

persists, get medical advice.

Q4: How should I handle a spill of 3-Penten-2-one?

A4: For a spill, first ensure the area is well-ventilated and remove all sources of ignition. Use

non-sparking tools and explosion-proof equipment. Absorb the spill with an inert material and

collect it for disposal in a suitable, closed container. Prevent the spill from entering drains or

waterways.

Q5: What are the proper storage conditions for 3-Penten-2-one?

A5: Store 3-Penten-2-one in a tightly closed container in a dry, cool, and well-ventilated place.

Keep it away from heat, sparks, open flames, and other ignition sources. It is incompatible with

strong oxidizing agents, strong reducing agents, strong acids, and strong bases.

Q6: How do I properly dispose of 3-Penten-2-one waste?

A6: Disposal of 3-Penten-2-one must be in accordance with all applicable federal, state, and

local environmental regulations. The material should be collected in suitable, closed containers

and disposed of at an approved waste disposal plant.

Quantitative Data
Property Value Source

CAS Number 625-33-2

Molecular Formula C5H8O

Molar Mass 84.12 g/mol

Appearance Colorless liquid

Odor Fruity, becoming pungent

Boiling Point 121-124 °C

Density 0.862 g/mL at 25 °C

Flash Point 28 °C
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Experimental Protocols
Standard Handling Protocol

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood. Have an emergency eyewash station and safety shower readily accessible.

Personal Protective Equipment (PPE): Don the required PPE, including safety goggles with

side shields or a face shield, chemical-resistant gloves (e.g., nitrile), and a lab coat.

Dispensing: When transferring 3-Penten-2-one, use grounded and bonded containers to

prevent static discharge. Use only non-sparking tools.

Heating: If heating is required, use a water bath or heating mantle. Avoid open flames.

Post-Handling: After handling, wash your hands thoroughly. Clean any contaminated

surfaces.

Spill Response Protocol
Evacuation and Ventilation: In case of a spill, evacuate non-essential personnel from the

area. Ensure the area is well-ventilated, and if the spill is large, work from upwind.

Control Ignition Sources: Eliminate all sources of ignition, such as flames, sparks, and hot

surfaces.

Containment: For small spills, absorb the liquid with an inert material like vermiculite or sand.

For larger spills, create a dike around the spill to prevent it from spreading.

Collection: Carefully collect the absorbed material using non-sparking tools and place it in a

labeled, sealed container for hazardous waste disposal.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Protocol
Waste Collection: Collect all 3-Penten-2-one waste, including contaminated materials, in a

designated, properly labeled, and sealed container.
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Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "3-Penten-2-one".

Storage: Store the waste container in a designated hazardous waste storage area, away

from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office or a licensed hazardous waste disposal contractor. Do

not pour 3-Penten-2-one down the drain.
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Spill Response
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Caption: Workflow for the safe handling and disposal of 3-Penten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b6273040?utm_src=pdf-custom-synthesis
https://www.lobachemie.com/lab-chemical-msds/MSDS-3methyl3penten2one-CASNO-565-62-4671C-EN.aspx
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Mesityl%20Oxide%20%7B4-Methyl-3-penten-2-one%7D%20cas141-79-7%20SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC150020050&productDescription=3-PENTEN-2-OL+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/3-Penten-2-one
https://www.echemi.com/sds/3-penten-2-one-pid_Rock5068.html
https://www.benchchem.com/product/b6273040#safe-handling-and-disposal-of-3-penten-2-one
https://www.benchchem.com/product/b6273040#safe-handling-and-disposal-of-3-penten-2-one
https://www.benchchem.com/product/b6273040#safe-handling-and-disposal-of-3-penten-2-one
https://www.benchchem.com/product/b6273040#safe-handling-and-disposal-of-3-penten-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6273040?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6273040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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